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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides a detailed application note and protocol for the
guantitative determination of Ornidazole in human plasma using a robust and sensitive liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of a stable isotope-
labeled internal standard, Ornidazole-d5, ensures high accuracy and precision by
compensating for matrix effects and variability in sample processing. The method has been
validated according to the guidelines set by the US Food and Drug Administration (FDA) and
the European Medicines Agency (EMA).[1][2]

Method Overview

This bioanalytical method employs protein precipitation for sample cleanup, followed by
chromatographic separation on a C18 column and detection by a tandem mass spectrometer
operating in the positive ion electrospray ionization (ESI) mode.[1][2] The method is suitable for
pharmacokinetic studies and routine bioanalysis of Ornidazole in human plasma.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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